Cas no 2098031-20-8 ([3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride)

3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is a synthetic organic compound featuring a chlorophenyl core with a dimethylpropylamine side chain, terminated by a methyl group and hydrochloride salt. This structure imparts stability and solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications. The chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in biological systems. The hydrochloride salt form ensures consistent handling and storage properties. Its well-defined molecular architecture allows for precise modifications in medicinal chemistry studies, particularly in the development of amine-based pharmacophores. The compound's purity and structural integrity make it a reliable intermediate for specialized synthetic pathways.
[3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride structure
2098031-20-8 structure
Product Name:[3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
CAS No:2098031-20-8
MF:C12H19Cl2N
MW:248.191961526871
CID:5724828
PubChem ID:122240106
Update Time:2025-05-19

[3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • F2147-6201
    • 2098031-20-8
    • AKOS040813260
    • [3-(3-chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
    • 3-(3-chlorophenyl)-N,2,2-trimethylpropan-1-amine;hydrochloride
    • 3-(3-chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
    • [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
    • Inchi: 1S/C12H18ClN.ClH/c1-12(2,9-14-3)8-10-5-4-6-11(13)7-10;/h4-7,14H,8-9H2,1-3H3;1H
    • InChI Key: TTWAUWODOBONMO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CC(C)(C)CNC.Cl

Computed Properties

  • Exact Mass: 247.0894550g/mol
  • Monoisotopic Mass: 247.0894550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

[3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Pricemore >>

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Additional information on [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

Comprehensive Overview of [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098031-20-8)

[3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098031-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a chlorophenyl group attached to a dimethylpropyl backbone, further modified with a methylamine moiety. Its hydrochloride salt form enhances solubility, making it a candidate for various applications in drug development and material science.

Researchers and industry professionals frequently search for terms like "synthesis of [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine", "CAS 2098031-20-8 applications", and "pharmacological properties of chlorophenyl derivatives". These queries reflect the growing interest in the compound's potential, particularly in the context of central nervous system (CNS) targeting molecules and bioactive intermediates. The compound's structural similarity to other amine-based pharmaceuticals has also spurred investigations into its metabolic pathways and receptor interactions.

From a synthetic chemistry perspective, [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is often discussed alongside Grignard reactions and reductive amination techniques. Its chlorophenyl group introduces steric and electronic effects that influence reactivity, a topic of interest for organic chemists optimizing reaction yields. Recent publications have highlighted its role as a precursor for heterocyclic compounds, aligning with trends in fragment-based drug design and scaffold diversification.

In the realm of drug discovery, this compound's hydrochloride salt form is particularly valued for its stability under physiological conditions. Discussions on platforms like ResearchGate often center on its potential as a ligand for G-protein-coupled receptors (GPCRs) or as a building block for neuroactive agents. These applications tie into broader trends such as precision medicine and targeted therapy development, where modified amines play pivotal roles.

Environmental and green chemistry considerations are also relevant to CAS No. 2098031-20-8. Scientists are exploring catalytic methods to synthesize such compounds with reduced waste, responding to demands for sustainable pharmaceutical manufacturing. Keywords like "eco-friendly amine synthesis" and "catalytic hydrogenation of chlorophenyl compounds" frequently appear in related literature searches.

Analytical characterization of [3-(3-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with ICH guidelines for impurities, a critical aspect for regulatory submissions. The compound's chromatographic behavior is another area of study, especially for researchers developing analytical methods for complex amines.

In material science, the chlorophenyl-dimethylpropyl structure has been examined for its crystal packing patterns and thermal stability. Such properties are valuable for designing functional polymers or coordination polymers with specific porosity or conductivity characteristics. This interdisciplinary relevance explains why search terms like "amine-based materials CAS 2098031-20-8" appear in both chemical and materials science databases.

Future research directions for CAS No. 2098031-20-8 may focus on its structure-activity relationships (SAR) in medicinal chemistry or its catalytic applications in asymmetric synthesis. With the rise of AI-assisted molecular design, computational studies predicting its binding affinities or reactivity descriptors could further unlock its potential. These advancements align with industry needs for high-value chemical intermediates that balance synthetic accessibility with functional versatility.

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